molecular formula C23H18FNO4 B12144154 4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one CAS No. 618074-05-8

4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one

Cat. No.: B12144154
CAS No.: 618074-05-8
M. Wt: 391.4 g/mol
InChI Key: PHNYHNMTMPBGTL-XUTLUUPISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one ( 618074-05-8) is a high-purity chemical compound with a molecular formula of C23H18FNO4 and a molecular weight of 391.39 g/mol. This 5-hydroxy-1H-pyrrol-2(5H)-one derivative represents a significant structural motif in medicinal chemistry and organic synthesis, belonging to the class of γ-hydroxy-γ-lactams, which are recognized as privileged scaffolds in numerous natural products and pharmaceutical molecules . The compound is provided with a purity of 95% or higher and requires storage at 2-8°C to maintain stability . The core 5-hydroxy-1H-pyrrol-2(5H)-one structure is found in various biologically active natural products, including oteromycin, which functions as an endothelin receptor antagonist, and (-)-leuconolam, which exhibits anti-inflammatory and antitumor properties . Similar structural analogs have been investigated as potential endothelin antagonists, indicating the therapeutic relevance of this chemical class . This compound is offered For Research Use Only and is strictly intended for laboratory research applications. It is not intended for diagnostic or therapeutic use in humans or animals, nor for any other form of consumption. Researchers should consult the safety data sheet and handle this material according to appropriate laboratory safety protocols.

Properties

CAS No.

618074-05-8

Molecular Formula

C23H18FNO4

Molecular Weight

391.4 g/mol

IUPAC Name

(4E)-4-[(3-fluoro-4-methylphenyl)-hydroxymethylidene]-1-(furan-2-ylmethyl)-5-phenylpyrrolidine-2,3-dione

InChI

InChI=1S/C23H18FNO4/c1-14-9-10-16(12-18(14)24)21(26)19-20(15-6-3-2-4-7-15)25(23(28)22(19)27)13-17-8-5-11-29-17/h2-12,20,26H,13H2,1H3/b21-19+

InChI Key

PHNYHNMTMPBGTL-XUTLUUPISA-N

Isomeric SMILES

CC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=CC=C4)/O)F

Canonical SMILES

CC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=CC=C4)O)F

Origin of Product

United States

Biological Activity

The compound 4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one is a complex organic molecule belonging to the pyrrole family. Its unique structure, characterized by a fluorinated aromatic ring, a furan moiety, and multiple hydroxyl groups, suggests significant potential for various biological activities. This article reviews the biological properties, mechanisms of action, and potential applications of this compound based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is C23H18FNO5C_{23}H_{18}FNO_5, with a molecular weight of approximately 407.4 g/mol. The presence of functional groups such as hydroxyls and a fluorinated benzoyl moiety enhances its reactivity and potential interactions with biological targets.

PropertyValue
Molecular FormulaC23H18FNO5
Molecular Weight407.4 g/mol
IUPAC Name4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one
CAS Number879188-44-0

Anticancer Properties

Preliminary studies indicate that compounds with similar structural features exhibit significant anticancer activity. The presence of the pyrrole core is associated with cytotoxic effects against various cancer cell lines. For instance, derivatives of pyrrole have shown promising results in inhibiting tumor growth in vitro and in vivo models.

Research has demonstrated that the compound can induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins, which are crucial in regulating cell death pathways .

Antimicrobial Activity

The compound's diverse functional groups suggest potential antimicrobial properties. Similar compounds have been reported to exhibit activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways .

Neuroprotective Effects

Given the structural similarities to neuroactive compounds, this pyrrole derivative may also possess neuroprotective properties. It is hypothesized that it could modulate neurotransmitter systems, particularly through interactions with NMDA receptors, which are critical for learning and memory processes .

The exact biological mechanisms through which this compound exerts its effects are still under investigation. However, several hypotheses have been proposed:

  • Electrophilic Interactions : The electrophilic sites on the aromatic rings may interact with nucleophilic sites on biomolecules, leading to alterations in cellular signaling pathways.
  • Hydroxyl Group Activity : The hydroxyl groups may facilitate hydrogen bonding with target proteins, enhancing binding affinity and specificity.
  • Fluorine Substitution Effects : The presence of fluorine can modify the lipophilicity and electronic characteristics of the molecule, potentially improving its bioavailability and interaction with biological targets .

Case Studies

Several studies have explored the biological activity of structurally related compounds:

  • Study on Anticancer Activity : A study published in a peer-reviewed journal demonstrated that a similar pyrrole derivative exhibited significant cytotoxicity against various cancer cell lines, with an IC50 value comparable to established chemotherapeutic agents .
  • Antimicrobial Testing : Another study assessed the antimicrobial efficacy of related compounds against clinical isolates of bacteria, revealing promising results that warrant further investigation into their therapeutic potential .
  • Neuropharmacological Assessment : Research involving animal models has indicated that compounds similar to this pyrrole derivative can enhance cognitive functions by modulating neurotransmitter release in the hippocampus .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues differ in substituents at positions 1, 4, and 5 of the pyrrolone core:

Compound ID Substituents (Position) Molecular Formula Notable Features Yield (%) Melting Point (°C) Reference
Target Compound 1: Furan-2-ylmethyl; 4: 3-Fluoro-4-methylbenzoyl C₂₅H₂₁FNO₄ Balanced lipophilicity, H-bond donor N/A N/A
5-(4-Ethylphenyl) Analogue 5: 4-Ethylphenyl C₂₅H₂₂FNO₄ Enhanced lipophilicity N/A N/A
5-(4-Benzyloxyphenyl) 5: 4-Benzyloxyphenyl; 1: 3-Pyridinylmethyl C₃₁H₂₅FN₂O₅ Increased polarity, π-π stacking N/A N/A
Trifluoromethoxy Derivative 5: 4-Trifluoromethoxyphenyl C₂₂H₂₁F₃NO₅ Strong electron-withdrawing group 32 246–248
Thiadiazolyl Derivative 1: 5-Methyl-1,3,4-thiadiazol-2-yl C₂₃H₂₀FN₃O₄S Sulfur-containing heterocycle N/A N/A

Key Observations :

  • Polarity : Substitution with a 3-pyridinylmethyl group (C₃₁H₂₅FN₂O₅) introduces a basic nitrogen, improving water solubility .
  • Electronic Effects: Trifluoromethoxy (CF₃O−) and trifluoromethyl (CF₃−) groups (e.g., C₂₂H₂₁F₃NO₅) enhance metabolic stability and electron-withdrawing effects, as seen in higher melting points (246–248°C) .
Structure-Activity Relationship (SAR)
  • Position 1: The furan-2-ylmethyl group in the target compound provides moderate steric bulk and π-stacking capacity.
  • Position 4 : The 3-fluoro-4-methylbenzoyl group balances hydrophobicity and steric effects. Analogues with 4-methoxybenzoyl () show reduced lipophilicity due to the methoxy group’s polarity .
  • Position 5 : Aromatic groups (e.g., phenyl, bromophenyl) enhance rigidity and π-π interactions. Bulky substituents like benzofuran-2-ylcarbonyl () may reduce solubility but improve receptor selectivity .
Physicochemical Properties
  • Melting Points : Compounds with halogen substituents (e.g., bromine in ) exhibit higher melting points due to increased molecular symmetry and crystal packing efficiency .
  • Solubility : Hydroxy groups at position 3 enable hydrogen bonding, but lipophilic substituents (e.g., benzyloxy in ) counteract this, reducing aqueous solubility .

Preparation Methods

Furan-2-ylmethyl Substitution

The furan-2-ylmethyl group is installed via N-alkylation using furfuryl bromide. In a representative procedure:

  • Deprotonate the pyrrolone nitrogen with NaH in tetrahydrofuran (THF) at 0°C.

  • Add furfuryl bromide (1.2 equiv) dropwise.

  • Stir for 12 hours at room temperature.

  • Isolate the product via column chromatography (hexane/EtOAc 4:1).

Yield : 78%

Phenyl Group Incorporation

The phenyl group at position 5 is introduced through Suzuki-Miyaura coupling. Using phenylboronic acid, Pd(PPh₃)₄ as a catalyst, and K₂CO₃ as a base in a dioxane/water mixture (4:1), the reaction proceeds at 80°C for 8 hours.

5-Bromo-pyrrolone+PhB(OH)2Pd(PPh3)45-Phenyl product(82% yield)[1]\text{5-Bromo-pyrrolone} + \text{PhB(OH)}2 \xrightarrow{\text{Pd(PPh}3\text{)}_4} \text{5-Phenyl product} \quad (82\%\ \text{yield})

Hydroxylation and Final Deprotection

The 3-hydroxy group is unmasked by TBS deprotection using tetrabutylammonium fluoride (TBAF) in THF:

TBS-protected intermediateTBAF, THF3-Hydroxy product(95% yield)[4]\text{TBS-protected intermediate} \xrightarrow{\text{TBAF, THF}} \text{3-Hydroxy product} \quad (95\%\ \text{yield})

Analytical Characterization

Critical spectroscopic data for the final compound:

Technique Key Signals
¹H NMR (400 MHz, CDCl₃)δ 7.82 (d, J = 8.4 Hz, 1H, ArH), 6.45 (s, 1H, furan-H), 5.21 (s, 1H, OH)
¹³C NMR (100 MHz, CDCl₃)δ 192.1 (C=O), 162.3 (C-F), 110.4 (furan-C)
HRMS m/z 407.1372 [M+H]⁺ (calc. 407.1378)

Comparative Analysis of Synthetic Routes

Method Yield Reaction Time Key Advantage
Sulfur ylide cyclization90%6 hoursTransition-metal-free, high regioselectivity
Friedel-Crafts acylation75%12 hoursScalable for industrial applications
Suzuki coupling82%8 hoursTolerance to diverse boronic acids

Challenges and Optimization Strategies

  • Steric hindrance : Bulky substituents at the ortho position of the benzoyl group reduce yields by 15–20%. Using electron-withdrawing para substituents (e.g., -NO₂) accelerates reaction kinetics.

  • Epimerization risk : The α,β-unsaturated ketone moiety may undergo cis-trans isomerization under acidic conditions. Maintaining pH > 7 during workup minimizes this issue.

Industrial-Scale Considerations

Pilot-scale syntheses (≥100 g) employ continuous flow reactors to enhance heat transfer during exothermic steps like furfuryl bromide alkylation. Process analytical technology (PAT) tools such as inline FTIR ensure real-time monitoring of acylation completeness .

Q & A

Q. What are the critical steps in synthesizing 4-(3-Fluoro-4-methylbenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-5-phenyl-1H-pyrrol-2(5H)-one, and how can reaction conditions be optimized?

The synthesis typically involves:

  • Pyrrole ring formation : Cyclization of precursors (e.g., substituted amines or ketones) under basic conditions (e.g., NaH in DMSO or DCM) .
  • Functional group introduction : Acylation of the pyrrole core using 3-fluoro-4-methylbenzoyl chloride, followed by furan-2-ylmethyl group attachment via alkylation or nucleophilic substitution .
  • Optimization strategies :
    • Solvent selection : Polar aprotic solvents (DMSO, DMF) enhance reactivity for acylation, while dichloromethane improves selectivity for alkylation .
    • Temperature control : Lower temperatures (0–5°C) reduce side reactions during acylation; room temperature suffices for alkylation .
    • Purification : Column chromatography (silica gel, ethyl acetate/hexane gradients) isolates the product with >95% purity .

Q. Which analytical techniques are essential for structural confirmation of this compound?

  • NMR spectroscopy :
    • ¹H/¹³C NMR assigns substituent positions (e.g., furan methylene protons at δ 4.5–5.0 ppm; aromatic protons from benzoyl groups at δ 7.2–8.1 ppm) .
    • NOESY/ROESY resolves stereochemical ambiguities, particularly for the 3-hydroxy group and furan orientation .
  • Mass spectrometry (HRMS) : Confirms molecular ion ([M+H]⁺) and fragments (e.g., loss of the furan-2-ylmethyl group at m/z Δ ~121) .
  • X-ray crystallography : Determines bond lengths/angles (e.g., dihedral angle between pyrrole and benzoyl groups) for solid-state conformation .

Q. How does the compound’s solubility and stability vary under different experimental conditions?

  • Solubility :
    • High in DMSO (>50 mg/mL) and moderate in ethanol (~10 mg/mL) due to hydrophobic benzoyl/phenyl groups .
    • Poor aqueous solubility (<1 mg/mL) necessitates formulation with co-solvents (e.g., cyclodextrins) for biological assays .
  • Stability :
    • Degrades under strong acidic/basic conditions (pH <3 or >10) via hydrolysis of the lactone ring .
    • Stable in anhydrous DMSO at −20°C for >6 months .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural characterization?

  • Case example : Discrepancies in carbonyl stretching (IR) vs. NMR chemical shifts for the lactone group:
    • IR : A strong peak at ~1700 cm⁻¹ confirms the lactone carbonyl .
    • ¹³C NMR : A signal at δ ~175 ppm supports lactone formation. If absent, check for tautomerization (e.g., enol-keto shifts) under acidic conditions .
  • Mitigation : Cross-validate using 2D NMR (HSQC, HMBC) to trace connectivity and variable-temperature NMR to detect dynamic equilibria .

Q. What strategies are recommended for structure-activity relationship (SAR) studies targeting pharmacological activity?

  • Substituent modification :
    • Replace the 3-fluoro-4-methylbenzoyl group with electron-withdrawing groups (e.g., nitro) to enhance electrophilicity and enzyme inhibition .
    • Substitute the furan-2-ylmethyl group with bioisosteres (e.g., thiophene) to improve metabolic stability .
  • Assay design :
    • Enzyme inhibition : Test against kinases (e.g., JAK3) using fluorescence polarization assays .
    • Cellular permeability : Use Caco-2 monolayers with LC-MS quantification to assess intestinal absorption .

Q. How can computational methods predict the compound’s interaction with biological targets?

  • Docking studies :
    • Model the compound into ATP-binding pockets (e.g., EGFR kinase) using AutoDock Vina. Key interactions: hydrogen bonding with the 3-hydroxy group and π-π stacking of the benzoyl ring .
    • Validate with molecular dynamics simulations (MD) to assess binding stability over 100 ns trajectories .
  • ADMET prediction :
    • SwissADME : Predict moderate blood-brain barrier permeability (logBB ~0.3) and CYP3A4-mediated metabolism .

Q. What experimental approaches are used to analyze reaction kinetics and by-product formation during synthesis?

  • In situ monitoring :
    • HPLC-MS : Track reaction progress at 15-minute intervals to detect intermediates (e.g., unacetylated pyrrole) .
    • ReactIR : Identify transient species (e.g., enolate intermediates) via carbonyl peak shifts .
  • By-product mitigation :
    • Add scavengers (e.g., polymer-bound thiourea) to trap excess acylating agents .
    • Optimize stoichiometry (1.2 equiv acyl chloride) to minimize diacylation .

Methodological Notes

  • Contradiction handling : Cross-reference spectral data across multiple techniques (e.g., NMR, X-ray) to confirm assignments .
  • Advanced purification : Use preparative HPLC (C18 column, acetonitrile/water gradient) for challenging separations of regioisomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.